Cylindrol A
Overview
Description
Cylindrol A is a natural product found in Cylindrocarpon lucidum and Thelonectria lucida with data available.
Scientific Research Applications
Antimicrobial Activity
Cylindrol A, a derivative from Cylindrocarpon sp., shows moderate antimicrobial activity against various microorganisms such as Bacillus subtilis and Mycobacterium smegmatis. This implies its potential application in developing antimicrobial agents or treatments (Kawaguchi et al., 2012).
Chemical Synthesis and Applications
The total synthesis of related compounds, like Cylindradines A and B, demonstrates the interest in understanding and reproducing the complex structures of these alkaloids. These synthetic approaches can pave the way for large-scale production and various applications, including pharmaceuticals and biotechnological research (Iwata et al., 2014); (Iwata et al., 2017).
Toxin Research and Water Treatment
Studies on toxins like Cylindrospermopsin offer insights into their environmental impact and methods for their removal from water supplies. This research is vital for ensuring the safety of drinking water and understanding the ecological effects of such toxins (Ho et al., 2011).
Tumor Suppression and Medical Research
Research on the CYLD gene, which is implicated in cylindromas, sheds light on its role as a tumor suppressor. Understanding the function of CYLD can provide valuable insights into cancer development and potential therapeutic targets (Regamey et al., 2003); (Trompouki et al., 2003).
Environmental and Engineering Applications
Research on cylindric magnetic shields, influenced by projects like ITER, highlights the potential applications in protecting against strong magnetic fields, which can be crucial in various engineering and scientific contexts (Xia et al., 2017).
properties
Product Name |
Cylindrol A |
|---|---|
Molecular Formula |
C26H36O6 |
Molecular Weight |
444.6 g/mol |
IUPAC Name |
[(E,2R)-5-(3-formyl-2,6-dihydroxy-4-methylphenyl)-3-methyl-1-[(1S,2R,6R)-1,2,6-trimethyl-3-oxocyclohexyl]pent-3-en-2-yl] propanoate |
InChI |
InChI=1S/C26H36O6/c1-7-24(30)32-23(13-26(6)17(4)9-11-21(28)18(26)5)15(2)8-10-19-22(29)12-16(3)20(14-27)25(19)31/h8,12,14,17-18,23,29,31H,7,9-11,13H2,1-6H3/b15-8+/t17-,18+,23-,26+/m1/s1 |
InChI Key |
VLFRJRBSRCFKPU-AXNCTASFSA-N |
Isomeric SMILES |
CCC(=O)O[C@H](C[C@]1([C@@H](CCC(=O)[C@@H]1C)C)C)/C(=C/CC2=C(C=C(C(=C2O)C=O)C)O)/C |
Canonical SMILES |
CCC(=O)OC(CC1(C(CCC(=O)C1C)C)C)C(=CCC2=C(C=C(C(=C2O)C=O)C)O)C |
synonyms |
cylindrol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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